Cas no 2095495-26-2 (tert-butyl 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[4.1.0]heptane-3-carboxylate)

• Product Name: tert-butyl 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[4.1.0]heptane-3-carboxylate
• CAS No: 2095495-26-2
• MF: C₁₇H₃₀BNO₄
• MW: 323.24
• MDL: MFCD31556361
• CID: 5096381
• PubChem ID: 135396665
• Update Time: 2026-03-02

tert-butyl 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[4.1.0]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[4.1.0]heptane-3-carboxylate
• 2095495-26-2
• 3-Boc-3-azabicyclo[4.1.0]heptane-1-boronic Acid Pinanol Ester
• tert-butyl 1-(tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[4.1.0]heptane-3-carboxylate
• 3-Boc-3-azabicyclo[4.1.0]heptane-1-boronic acid pinacol ester
• t-Butyl 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[4.1.0]heptane-3-carboxylate
• CS-0091532
• AS-77901
• SY323632
• tert-Butyl1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[4.1.0]heptane-3-carboxylate
• MFCD31556361
• EN300-762969
• VID49526

• MDL： MFCD31556361
• Inchi： 1S/C17H30BNO4/c1-14(2,3)21-13(20)19-9-8-12-10-17(12,11-19)18-22-15(4,5)16(6,7)23-18/h12H,8-11H2,1-7H3
• InChI Key： RFZJOGHCLALKCH-UHFFFAOYSA-N
• SMILES： C1C2CCN(C(=O)OC(C)(C)C)CC12B1OC(C)(C(O1)(C)C)C

Computed Properties

• Exact Mass: 323.2267886g/mol
• Monoisotopic Mass: 323.2267886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[4.1.0]heptane-3-carboxylate

Introduction to tert-butyl 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 2095495-26-2)

Tert-butyl 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 2095495-26-2) is a versatile organic compound that has gained significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and biology. This compound belongs to the class of boronic esters and is characterized by its bicyclic structure and boron-containing functional group.

The bicyclic structure of this compound provides it with a rigid conformation that can be advantageous in molecular recognition and binding processes. The boronic ester moiety, on the other hand, offers reactivity and versatility in synthetic transformations, making it a valuable intermediate in the synthesis of complex molecules.

Recent studies have highlighted the importance of tert-butyl 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[4.1.0]heptane-3-carboxylate in the development of novel pharmaceuticals and materials. For instance, a research group at the University of California, Berkeley, has reported the use of this compound as a key intermediate in the synthesis of potent inhibitors for specific protein-protein interactions (PPIs). These inhibitors have shown promising results in preclinical studies for treating various diseases, including cancer and neurodegenerative disorders.

In the field of medicinal chemistry, tert-butyl 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[4.1.0]heptane-3-carboxylate has been utilized to enhance the pharmacological properties of drug candidates. The rigid bicyclic structure helps in improving the selectivity and potency of these compounds by stabilizing their conformational preferences. Additionally, the boronic ester functionality can be readily modified to introduce various substituents, thereby expanding the chemical space for optimization.

The synthetic accessibility of tert-butyl 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[4.1.0]heptane-3-carboxylate has also been a subject of extensive research. A notable synthetic route involves the palladium-catalyzed coupling reaction between a boronic acid and a halide or pseudohalide derivative of the bicyclic amine scaffold. This method has been optimized to achieve high yields and excellent stereoselectivity, making it suitable for large-scale production.

Beyond its applications in medicinal chemistry, tert-butyl 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[4.1.0]heptane-3-carboxylate has found utility in materials science. Its unique combination of rigidity and reactivity makes it an attractive building block for constructing advanced materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have incorporated this compound into polymer networks to enhance their mechanical strength and thermal stability.

In summary, tert-butyl 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-azabicyclo[4.1.0]heptane-3-carboxylate (CAS No. 2095495-26-2) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features and reactivity profile make it an invaluable tool for researchers working on drug discovery and materials development. As ongoing research continues to uncover new applications and optimizations for this compound, its importance in the scientific community is expected to grow further.